Cas no 78246-17-0 (Pyrazine, 3-methyl-5-(2-methylpropyl)-2-(methylthio)-)

• Product Name: Pyrazine, 3-methyl-5-(2-methylpropyl)-2-(methylthio)-
• CAS No: 78246-17-0
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 534821
• PubChem ID: 528136
• Update Time: 2025-04-19

Pyrazine, 3-methyl-5-(2-methylpropyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 3-methyl-5-(2-methylpropyl)-2-(methylthio)-
• 3-methyl-5-(2-methylpropyl)-2-methylsulfanylpyrazine
• Pyrazine, 3-methyl-5-(2-methylpropyl)-2-(methylthio)
• 5-Isobutyl-3-methyl-2-(methylthio)pyrazine
• OYANNTFZVSVJHE-UHFFFAOYSA-N
• CHEMBL96465
• 78246-17-0
• DTXSID90335959

• Inchi： 1S/C10H16N2S/c1-7(2)5-9-6-11-10(13-4)8(3)12-9/h6-7H,5H2,1-4H3
• InChI Key： OYANNTFZVSVJHE-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C)N=C(C=N1)CC(C)C

Computed Properties

• Exact Mass: 196.10341969g/mol
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers